Cas no 105112-85-4 (1-nitro-3-[4-[4-(3-nitrophenoxy)phenyl]sulfanylphenoxy]benzene)

• Product Name: 1-nitro-3-[4-[4-(3-nitrophenoxy)phenyl]sulfanylphenoxy]benzene
• CAS No: 105112-85-4
• MF: C₂₄H₁₆N₂O₆S
• MW: 460.458644866943
• CID: 1149931
• PubChem ID: 15123957
• Update Time: 2025-04-20

1-nitro-3-[4-[4-(3-nitrophenoxy)phenyl]sulfanylphenoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-3-[4-[4-(3-nitrophenoxy)phenyl]sulfanylphenoxy]benzene
• 4,4'-bis-(3-nitrophenoxy)diphenylsulfide
• 4,4'-bis(3-nitrophenoxy)diphenyl sulfide
• Benzene, 1,1'-thiobis[4-(3-nitrophenoxy)-
• AGN-PC-003UK1
• CTK0D7658
• ACMC-20m7xo
• 4,4'-bis-(3-nitrophenoxy)diphenylsulfide; 4,4'-bis(3-nitrophenoxy)diphenyl sulfide; Benzene, 1,1'-thiobis[4-(3-nitrophenoxy)-; AGN-PC-003UK1; CTK0D7658; ACMC-20m7xo;
• 105112-85-4
• DTXSID20568596
• SCHEMBL8999477
• 1,1'-{Sulfanediylbis[(4,1-phenylene)oxy]}bis(3-nitrobenzene)

• Inchi： 1S/C24H16N2O6S/c27-25(28)17-3-1-5-21(15-17)31-19-7-11-23(12-8-19)33-24-13-9-20(10-14-24)32-22-6-2-4-18(16-22)26(29)30/h1-16H
• InChI Key： SGVPJQCUGILXCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 460.07290741g/mol
• Monoisotopic Mass: 460.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 135Ų